Cas no 1421523-76-3 (methyl 4-{3-(furan-2-yl)-3-hydroxypropylcarbamoyl}benzoate)

• Product Name: methyl 4-{3-(furan-2-yl)-3-hydroxypropylcarbamoyl}benzoate
• CAS No: 1421523-76-3
• MF: C₁₆H₁₇NO₅
• MW: 303.309884786606
• CID: 6598825
• PubChem ID: 71787691
• Update Time: 2025-05-20

methyl 4-{3-(furan-2-yl)-3-hydroxypropylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{3-(furan-2-yl)-3-hydroxypropylcarbamoyl}benzoate
• METHYL 4-{[3-(FURAN-2-YL)-3-HYDROXYPROPYL]CARBAMOYL}BENZOATE
• methyl 4-[[3-(furan-2-yl)-3-hydroxypropyl]carbamoyl]benzoate
• F6190-1102
• methyl 4-((3-(furan-2-yl)-3-hydroxypropyl)carbamoyl)benzoate
• VU0535281-1
• 1421523-76-3
• AKOS024536607

• Inchi： 1S/C16H17NO5/c1-21-16(20)12-6-4-11(5-7-12)15(19)17-9-8-13(18)14-3-2-10-22-14/h2-7,10,13,18H,8-9H2,1H3,(H,17,19)
• InChI Key： DIARSKWRULASOB-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CO1)CCNC(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 303.11067264g/mol
• Monoisotopic Mass: 303.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{3-(furan-2-yl)-3-hydroxypropylcarbamoyl}benzoate

Methyl 4-{3-(furan-2-yl)-3-hydroxypropylcarbamoyl}benzoate (CAS No. 1421523-76-3): A Comprehensive Overview

Methyl 4-{3-(furan-2-yl)-3-hydroxypropylcarbamoyl}benzoate, identified by its CAS number 1421523-76-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and bioorganic chemistry. The unique arrangement of functional groups, including the furan-2-yl moiety and the hydroxypropylcarbamoyl side chain, makes it a promising candidate for further investigation.

The compound's structure consists of a benzoate core substituted with a carbamoyl group at the 4-position, which is further modified by a hydroxypropyl chain that terminates in a furan ring. This structural motif is particularly intriguing because it combines elements that are known to enhance bioavailability and metabolic stability, key factors in the development of novel therapeutic agents. The presence of the furan-2-yl group, in particular, has been associated with various pharmacological activities, including anti-inflammatory and antimicrobial properties.

In recent years, there has been a growing interest in heterocyclic compounds derived from furan for their diverse biological activities. The furan-2-yl moiety is known to interact favorably with biological targets, making it a valuable component in the design of small-molecule drugs. Additionally, the hydroxypropyl group introduces polarity and solubility characteristics that can improve the pharmacokinetic profile of the compound. These features collectively contribute to the potential of methyl 4-{3-(furan-2-yl)-3-hydroxypropylcarbamoyl}benzoate as a lead compound for further medicinal chemistry exploration.

Current research in the field of drug discovery increasingly emphasizes the importance of structure-activity relationships (SAR) to optimize molecular properties. The compound's architecture provides a rich scaffold for modifying and fine-tuning its pharmacological effects. For instance, studies have shown that substituents at the benzoate ring can significantly influence binding affinity and selectivity. The carbamoyl group, in particular, has been implicated in modulating enzyme activity and receptor interactions, making it a key focus for structural optimization.

The hydroxypropylcarbamoyl side chain adds another layer of complexity to the molecule's behavior. This group not only contributes to the overall solubility but also serves as a potential site for further functionalization. Researchers have explored various strategies to modify this moiety, including introducing different substituents or altering the length of the hydrocarbon chain. Such modifications can lead to novel derivatives with enhanced therapeutic potential.

One of the most compelling aspects of methyl 4-{3-(furan-2-yl)-3-hydroxypropylcarbamoyl}benzoate is its potential role in addressing unmet medical needs. The compound's structural features align well with targets involved in inflammatory diseases, cancer, and infectious disorders. For example, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory pathways.

The integration of computational methods into drug discovery has accelerated the identification of promising candidates like methyl 4-{3-(furan-2-yl)-3-hydroxypropylcarbamoyl}benzoate. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into binding modes and can guide experimental efforts toward optimizing potency and selectivity. Furthermore, virtual screening approaches have enabled researchers to rapidly assess large libraries of compounds for their potential activity against specific disease-related proteins.

In vitro studies have begun to unravel the mechanistic aspects of methyl 4-{3-(furan-2-yl)-3-hydroxypropylcarbamoyl}benzoate's interactions with biological systems. Initial experiments have demonstrated its ability to modulate cellular processes relevant to inflammation and tissue repair. The compound's ability to interact with both enzymatic and non-enzymatic targets suggests multifaceted mechanisms of action. This complexity is advantageous for developing drugs that can address multiple pathways simultaneously, potentially leading to more effective therapeutic outcomes.

The synthesis of methyl 4-{3-(furan-2-yl)-3-hydroxypropylcarbamoyl}benzoate presents both challenges and opportunities for synthetic chemists. The need for precise functional group control requires advanced synthetic methodologies to ensure high yields and purity. Recent advances in catalytic processes have enabled more efficient routes to complex heterocyclic systems like this one. Additionally, green chemistry principles are being increasingly applied to minimize environmental impact while maximizing synthetic efficiency.

The future prospects for methyl 4-{3-(furan-2-yl)-3-hydroxypropylcarbamoyl}benzoate are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases through innovative drug design.